Cas no 2171881-58-4 (tert-butyl 5-aminospiro2.3hexane-1-carboxylate)

• Product Name: tert-butyl 5-aminospiro2.3hexane-1-carboxylate
• CAS No: 2171881-58-4
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 6223469
• PubChem ID: 165540070
• Update Time: 2025-05-21

tert-butyl 5-aminospiro2.3hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-aminospiro2.3hexane-1-carboxylate
• tert-butyl 5-aminospiro[2.3]hexane-1-carboxylate
• 2171881-58-4
• EN300-1653500

• Inchi： 1S/C11H19NO2/c1-10(2,3)14-9(13)8-6-11(8)4-7(12)5-11/h7-8H,4-6,12H2,1-3H3
• InChI Key： NADRKAAHEIVDOR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CC21CC(C2)N)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 5-aminospiro2.3hexane-1-carboxylate

tert-butyl 5-aminospiro[2.3]hexane-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 5-aminospiro[2.3]hexane-1-carboxylate, identified by the CAS number 2171881-58-4, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its spirocyclic structure, which consists of a six-membered ring fused with a three-membered ring, and the presence of an amino group at the 5-position. The tert-butyl group attached to the carboxylic acid moiety adds to its stability and reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of spirocyclic compounds like tert-butyl 5-aminospiro[2.3]hexane-1-carboxylate in drug design due to their ability to mimic complex biological molecules. The spiro structure provides a rigid framework that can be exploited for designing bioactive molecules with specific pharmacokinetic properties. For instance, researchers have explored the use of this compound as a precursor in the synthesis of peptide mimetics and other bioactive agents.

The synthesis of tert-butyl 5-aminospiro[2.3]hexane-1-carboxylate involves a multi-step process that typically begins with the preparation of the spirocyclic core. This is followed by functionalization at the amino and carboxylic acid positions to introduce the desired substituents. The tert-butyl group is introduced via esterification, which enhances the compound's stability and solubility, making it more amenable for further chemical transformations.

In terms of applications, tert-butyl 5-aminospiro[2.3]hexane-1-carboxylate has shown promise in several areas, including drug delivery systems and materials science. Its unique structure allows for the creation of self-assembling nanostructures, which can be used as carriers for drugs or imaging agents. Additionally, the compound's reactivity makes it a valuable building block in the synthesis of more complex molecules with tailored functionalities.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of tert-butyl 5-aminospiro[2.3]hexane-1-carboxylate in various chemical environments with greater accuracy. These studies have provided insights into its electronic properties, reactivity, and potential interactions with biological systems. Such information is crucial for optimizing its use in pharmaceutical and biotechnological applications.

The structural versatility of tert-butyl 5-aminospiro[2.3]hexane-1-carboxylate also makes it an attractive candidate for use in catalytic processes. Its ability to act as both a catalyst and a substrate in certain reactions has been demonstrated in recent studies, highlighting its potential in green chemistry and sustainable synthetic methods.

In conclusion, tert-butyl 5-aminospiro[2.3]hexane-1-carboxylate is a versatile compound with a wide range of applications across multiple disciplines. Its unique spirocyclic structure, combined with functional groups like the amino and tert-butyl groups, makes it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new possibilities for this compound, its role in advancing chemical science is expected to grow significantly.